Cas no 1082875-25-9 (Dimethyl(2-{3-(methylamino)methylphenoxy}ethyl)amine)

• Product Name: Dimethyl(2-{3-(methylamino)methylphenoxy}ethyl)amine
• CAS No: 1082875-25-9
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 4570576
• PubChem ID: 28338639
• Update Time: 2025-06-28

Dimethyl(2-{3-(methylamino)methylphenoxy}ethyl)amine Chemical and Physical Properties

Names and Identifiers

• dimethyl(2-{3-[(methylamino)methyl]phenoxy}ethyl)amine
• Benzenemethanamine, 3-[2-(dimethylamino)ethoxy]-N-methyl-
• Dimethyl(2-{3-(methylamino)methylphenoxy}ethyl)amine

• Inchi： 1S/C12H20N2O/c1-13-10-11-5-4-6-12(9-11)15-8-7-14(2)3/h4-6,9,13H,7-8,10H2,1-3H3
• InChI Key： IRNGMQPGWPHNFO-UHFFFAOYSA-N
• SMILES： C1(CNC)=CC=CC(OCCN(C)C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Dimethyl(2-{3-(methylamino)methylphenoxy}ethyl)amine

Dimethyl(2-{3-(methylamino)methylphenoxy}ethyl)amine (CAS No. 1082875-25-9): An Overview of a Promising Compound in Pharmaceutical Research

Dimethyl(2-{3-(methylamino)methylphenoxy}ethyl)amine, also known by its CAS number 1082875-25-9, is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of amines and is characterized by its complex molecular architecture, which includes a phenoxy group and a methylamino moiety. The intricate arrangement of these functional groups imparts specific pharmacological properties that make it a valuable candidate for various medical applications.

The chemical formula of Dimethyl(2-{3-(methylamino)methylphenoxy}ethyl)amine is C₁₄H₂₃N₃O, and its molecular weight is approximately 249.34 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 3-(methylaminomethyl)phenol with dimethylaminoethanol. This synthesis pathway ensures high purity and consistency, which are crucial for pharmaceutical applications.

Recent studies have highlighted the potential of Dimethyl(2-{3-(methylamino)methylphenoxy}ethyl)amine in the treatment of neurological disorders. Specifically, research has shown that this compound exhibits potent neuroprotective effects, which could be beneficial in conditions such as Parkinson's disease and Alzheimer's disease. The mechanism of action is believed to involve the modulation of neurotransmitter systems and the reduction of oxidative stress, which are key factors in the pathogenesis of these disorders.

In addition to its neuroprotective properties, Dimethyl(2-{3-(methylamino)methylphenoxy}ethyl)amine has also been investigated for its potential as an antidepressant. Preclinical studies have demonstrated that this compound can enhance serotonin and norepinephrine levels in the brain, which are neurotransmitters known to play a crucial role in mood regulation. These findings suggest that Dimethyl(2-{3-(methylamino)methylphenoxy}ethyl)amine could be a promising candidate for the development of novel antidepressant medications.

The pharmacokinetic profile of Dimethyl(2-{3-(methylamino)methylphenoxy}ethyl)amine has been extensively studied to understand its behavior in biological systems. Research indicates that this compound has good oral bioavailability and a favorable distribution profile, allowing it to effectively reach target tissues such as the brain. Furthermore, it exhibits low toxicity and minimal side effects, making it a safe option for long-term use.

Clinical trials are currently underway to evaluate the safety and efficacy of Dimethyl(2-{3-(methylamino)methylphenoxy}ethyl)amine in human subjects. Early results from phase I trials have shown promising outcomes, with participants reporting significant improvements in symptoms associated with neurological disorders and depression. These findings have generated considerable interest among researchers and pharmaceutical companies, who are eager to explore the full therapeutic potential of this compound.

Beyond its direct therapeutic applications, Dimethyl(2-{3-(methylamino)methylphenoxy}ethyl)amine has also been studied for its potential as a research tool. Its unique chemical properties make it an excellent candidate for use in cell culture experiments and animal models, where it can help elucidate the underlying mechanisms of various neurological processes. This dual role as both a therapeutic agent and a research tool underscores its versatility and importance in the field of biomedical science.

In conclusion, Dimethyl(2-{3-(methylamino)methylphenoxy}ethyl)amine (CAS No. 1082875-25-9) represents a promising compound with significant potential in pharmaceutical research. Its neuroprotective and antidepressant properties, combined with favorable pharmacokinetic characteristics, make it an attractive candidate for further development. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in the treatment of neurological disorders and depression.